Hexacyclopentacoronene
Overview
Description
Hexacyclopentacoronene is an ortho- and peri-fused polycyclic arene.
Scientific Research Applications
Functionalization for Various Applications
Hexacyclopentacoronene and its derivatives, like hexabenzocoronene (HBC), have shown significant promise in various applications. One study explored the functionalization of nanographenes, specifically HBC, highlighting its potential in photovoltaics and electronic transistors. By manipulating HBC through hydrogenation or calcium intercalation, researchers demonstrated the material's transition from a semiconductor to either an insulator or a metal, enhancing its utility in electronic devices (Tsetseris, 2014).
Electronic Properties and Self-Assembly
Another study on HBC, a close relative of hexacyclopentacoronene, focused on its synthesis and electronic properties. Researchers synthesized oligomers of HBC, observing that these oligomers are electronically decoupled, a feature valuable in organic electronics. Additionally, the self-assembly of these oligomers was explored, revealing their potential in creating ordered structures suitable for electronic applications (Wu et al., 2004).
Photovoltaic Device Application
In the realm of renewable energy, a study combined HBC with porphyrin to create a novel hybrid material that showed efficient energy transfer and was used in photovoltaic devices. This hybrid material reached a power conversion efficiency of 1.2%, demonstrating the potential of hexacyclopentacoronene derivatives in solar energy technology (Wong et al., 2010).
Optoelectronic Properties and Functionalization
A significant breakthrough was achieved in the functionalization of HBC through hexaborylation, which was previously limited due to poor solubility. The study successfully synthesized hexaborylated HBC, exhibiting altered optoelectronic properties and demonstrating its potential in electronic applications (Nagase et al., 2020).
Role in Organic Electronics
The role of HBC in organic electronics has been extensively reviewed, focusing on its synthesis, properties, and functions. The review highlighted HBC's self-association into columnar stacks and the possibility of modifying its properties through various substituents, making it a versatile material in electronic applications (Seyler et al., 2012).
properties
Product Name |
Hexacyclopentacoronene |
|---|---|
Molecular Formula |
C36H12 |
Molecular Weight |
444.5 g/mol |
IUPAC Name |
tridecacyclo[24.10.0.02,13.03,7.04,35.08,12.011,16.014,25.015,19.020,24.023,28.027,31.032,36]hexatriaconta-1(36),2,4(35),5,7,9,11(16),12,14,17,19,21,23(28),24,26,29,31,33-octadecaene |
InChI |
InChI=1S/C36H12/c1-2-14-16-5-6-19-20-9-10-22-24-12-11-23-21-8-7-18-17-4-3-15-13(1)25(14)31-32(26(15)17)34(28(18)21)36(30(23)24)35(29(20)22)33(31)27(16)19/h1-12H |
InChI Key |
CPYSJPHHGZPDFC-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC2=C3C=CC4=C5C=CC6=C7C=CC8=C9C=CC%10=C%11C=CC%12=C1C2=C1C(=C%12%11)C(=C%109)C(=C87)C(=C56)C1=C34 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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